Cas no 2172615-46-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid
• CAS No: 2172615-46-0
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6241448
• PubChem ID: 165455920
• Update Time: 2025-05-20

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid
• 2172615-46-0
• EN300-1474641
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]oxy}acetic acid

• Inchi： 1S/C23H24N2O6/c1-15(22(28)25(2)31-14-21(26)27)11-12-24-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,20H,12-14H2,1-2H3,(H,24,29)(H,26,27)/b15-11+
• InChI Key： OYSSMADBEFHIPC-RVDMUPIBSA-N
• SMILES： O(C(NC/C=C(\C)/C(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid (CAS No. 2172615-46-0)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid (CAS No. 2172615-46-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylbutenamide moiety, which collectively contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the assembly of peptides. This protecting group is particularly advantageous due to its stability under mild conditions and its ease of removal using secondary amines such as piperidine. The presence of the Fmoc group in 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid suggests that this compound may be used as an intermediate in the synthesis of complex peptides or as a building block for the development of novel bioactive molecules.

The dimethylbutenamide moiety in the structure adds further complexity and functionality to the molecule. This moiety can influence the compound's solubility, stability, and reactivity, making it a valuable component in the design of drugs with specific pharmacological properties. Recent studies have shown that compounds containing similar functional groups exhibit promising activities in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies.

In the context of drug discovery, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Its unique structure allows for precise modifications that can enhance its biological activity and reduce potential side effects. For instance, researchers have investigated the effects of substituting different functional groups on the dimethylbutenamide moiety to optimize the compound's binding affinity to specific biological targets.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid typically involves multi-step reactions, including the formation of the Fmoc-amino intermediate and subsequent coupling with an appropriate carboxylic acid derivative. The synthetic route is designed to ensure high yields and purity, which are crucial for downstream applications such as biological assays and clinical trials.

In terms of biological activity, preliminary studies have indicated that 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid exhibits selective inhibition of certain enzymes involved in disease pathways. For example, it has shown potential as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This property makes it a candidate for further investigation in cancer research.

Beyond its direct therapeutic applications, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid also serves as a valuable tool in chemical biology. Its ability to modulate specific protein interactions can provide insights into disease mechanisms and help identify new targets for drug development. Additionally, its use in high-throughput screening assays can facilitate the discovery of novel compounds with desired biological activities.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxy}acetic acid (CAS No. 2172615-46-0) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and functional groups make it a promising candidate for further exploration in various biomedical applications. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.